1-(4-methoxyphenoxy)-7-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one

• IUPAC Name: 7-(4-methoxyphenoxy)-2-methyl-9-nitro-5H-benzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C21H16N2O6/c1-12-3-8-16-17(9-12)29-19-11-13(23(25)26)10-18(20(19)21(24)22-16)28-15-6-4-14(27-2)5-7-15/h3-11H,1-2H3,(H,22,24)
• InChI Key: HSTBSJGOZKUBSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C3=C(O2)C=C(C=C3OC4=CC=C(C=C4)OC)[N+](=O)[O-]
• Molecular Formula: C21H16N2O6
• Molecular Weight: 392.4 g/mol

Description

1-(4-methoxyphenoxy)-7-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one is a complex organic compound belonging to the dibenzo[b,f][1,4]oxazepine family. This compound is characterized by its unique structure, which includes a methoxyphenoxy group, a methyl group, and a nitro group attached to a dibenzo[b,f][1,4]oxazepin-11(10H)-one core. The presence of these functional groups imparts distinct chemical and physical properties to the compound, making it of interest in various scientific research fields.

Preparation Methods

The synthesis of 1-(4-methoxyphenoxy)-7-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one can be achieved through several synthetic routes. One common method involves the base-promoted synthesis of dibenzo[b,f][1,4]oxazepin-11-amines and quinazolinimines starting from commercially available 2-fluorobenzonitriles, 2-aminophenols, and 2-aminoethanol . The reaction typically requires the use of potassium phosphate (K3PO4) or potassium carbonate (K2CO3) as promoters and can be performed on a large scale .

Chemical Reactions Analysis

1-(4-methoxyphenoxy)-7-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. For instance, the compound can undergo enantioselective hydrogenation of seven-membered cyclic imines using the [Ir(COD)Cl]2/(S)-Xyl-C3*-TunePhos complex as the catalyst in the presence of morpholine-HCl . This reaction achieves high enantioselectivity, with up to 94% enantiomeric excess (ee) .

Scientific Research Applications

1-(4-methoxyphenoxy)-7-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one has several scientific research applications. . The compound’s unique structure allows for the development of new pharmaceuticals and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenoxy)-7-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one involves its interaction with molecular targets and pathways within biological systems. The compound’s functional groups, such as the methoxyphenoxy and nitro groups, play a crucial role in its reactivity and binding affinity to specific targets. detailed studies on the exact molecular targets and pathways involved are still ongoing.

Comparison with Similar Compounds

1-(4-methoxyphenoxy)-7-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one can be compared with other similar compounds, such as N-arylated dibenzo[b,e][1,4]oxazepin-11(5H)-ones, acridones, and 7,12-dihydrodibenzo[b,e][1,4]oxazocin-6H-ones . These compounds share a similar dibenzo[b,f][1,4]oxazepine core but differ in their functional groups and ring systems. The presence of the methoxyphenoxy and nitro groups in 1-(4-methoxyphenoxy)-7-methyl-3-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one makes it unique and imparts distinct chemical properties compared to its analogs.